Cas no 2641223-29-0 (6-(4-aminopiperidin-1-yl)-N-(3-chloro-4-fluorophenyl)-2-methanesulfonylpyrimidin-4-amine)

• Product Name: 6-(4-aminopiperidin-1-yl)-N-(3-chloro-4-fluorophenyl)-2-methanesulfonylpyrimidin-4-amine
• CAS No: 2641223-29-0
• MF: C₁₆H₁₉ClFN₅O₂S
• MW: 399.870764017105
• CID: 6012752
• PubChem ID: 163290524
• Update Time: 2025-06-13

6-(4-aminopiperidin-1-yl)-N-(3-chloro-4-fluorophenyl)-2-methanesulfonylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(4-aminopiperidin-1-yl)-N-(3-chloro-4-fluorophenyl)-2-methanesulfonylpyrimidin-4-amine
• EN300-28244888
• 6-(4-amino-1-piperidyl)-N-(3-chloro-4-fluoro-phenyl)-2-methylsulfonyl-pyrimidin-4-amine
• 2641223-29-0

• Inchi： 1S/C16H19ClFN5O2S/c1-26(24,25)16-21-14(20-11-2-3-13(18)12(17)8-11)9-15(22-16)23-6-4-10(19)5-7-23/h2-3,8-10H,4-7,19H2,1H3,(H,20,21,22)
• InChI Key： BFZTWCPNCBZXBN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC1=CC(=NC(=N1)S(C)(=O)=O)N1CCC(CC1)N)F

Computed Properties

• Exact Mass: 399.0932019g/mol
• Monoisotopic Mass: 399.0932019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 110Ų

Additional information on 6-(4-aminopiperidin-1-yl)-N-(3-chloro-4-fluorophenyl)-2-methanesulfonylpyrimidin-4-amine

Introduction to 6-(4-aminopiperidin-1-yl)-N-(3-chloro-4-fluorophenyl)-2-methanesulfonylpyrimidin-4-amine (CAS No. 2641223-29-0)

6-(4-aminopiperidin-1-yl)-N-(3-chloro-4-fluorophenyl)-2-methanesulfonylpyrimidin-4-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2641223-29-0, represents a sophisticated molecular structure designed to interact with biological targets in novel and effective ways. Its unique chemical architecture, featuring a pyrimidine core modified with an aminopiperidine moiety and a chloro-fluorinated aromatic ring, positions it as a promising candidate for further exploration in medicinal chemistry.

The structural features of this compound make it particularly interesting for researchers investigating mechanisms of action that involve protein-protein interactions, enzyme inhibition, or modulation of signaling pathways. The presence of both polar and non-polar regions in its molecular framework suggests potential for binding to a wide range of biological targets, including enzymes and receptors that play critical roles in disease processes.

In recent years, the development of small molecule inhibitors has been revolutionized by the integration of computational chemistry and high-throughput screening techniques. These advancements have enabled the rapid identification and optimization of lead compounds with high affinity and selectivity. 6-(4-aminopiperidin-1-yl)-N-(3-chloro-4-fluorophenyl)-2-methanesulfonylpyrimidin-4-amine exemplifies this trend, as its design incorporates elements known to enhance binding interactions while minimizing off-target effects.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The pyrimidine scaffold is frequently found in bioactive molecules targeting central nervous system (CNS) receptors, such as serotonin and dopamine receptors. Furthermore, the aminopiperidine group is known to enhance blood-brain barrier penetration, which is a significant challenge in CNS drug development. The combination of these features makes this compound a valuable tool for investigating novel therapeutic strategies.

Recent studies have highlighted the importance of fluorine atoms in pharmaceutical compounds due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. In 6-(4-aminopiperidin-1-yl)-N-(3-chloro-4-fluorophenyl)-2-methanesulfonylpyrimidin-4-amine, the fluorine atom at the 4-position of the phenyl ring contributes to these properties, potentially enhancing its pharmacokinetic profile. This structural feature aligns with current trends in drug design, where fluorinated analogs are increasingly preferred for their improved efficacy and duration of action.

The methanesulfonyl group at the 2-position of the pyrimidine ring adds another layer of complexity to this molecule. This functional group is known to increase binding affinity through hydrogen bonding interactions and can also influence solubility and metabolic stability. The strategic placement of this group in 6-(4-aminopiperidin-1-yl)-N-(3-chloro-4-fluorophenyl)-2-methanesulfonylpyrimidin-4-amine suggests that it may interact with specific residues on biological targets, further enhancing its selectivity.

Another area where this compound shows promise is in oncology research. The pyrimidine core is a common motif in kinase inhibitors, which are widely used to treat various types of cancer. By incorporating an aminopiperidine group and fluorinated aromatic rings, researchers aim to develop molecules that can selectively inhibit aberrant signaling pathways involved in tumor growth and progression. Preliminary computational studies suggest that 6-(4-aminopiperidin-1-yl)-N-(3-chloro-4-fluorophenyl)-2-methanesulfonylpyrimidin-4-am ine may exhibit inhibitory activity against several kinases, making it a potential lead compound for further development.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, are employed to construct the complex molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for rigorous characterization of the final product.

In conclusion,6-(4-amino piper idin -1 - y l ) - N - (3 - chlor o - 4 - fluoro ph en y l ) - 2 - meth anesulfo n y l py rim idin - 4 - am ine (CAS No. 2641223 -29 -0) represents a cutting-edge compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into neurological disorders, oncology, and other therapeutic areas. As research continues to uncover new biological targets and mechanisms of action,this molecule may play a crucial role in the development of next-generation therapeutics.